Cas no 1823329-05-0 (6-amino-1H,2H,3H,4H-pyrrolo[2,1-f][1,2,4]triazine-2,4-dione)
1823329-05-0 structure
Product Name:6-amino-1H,2H,3H,4H-pyrrolo[2,1-f][1,2,4]triazine-2,4-dione
CAS No:1823329-05-0
MF:C6H6N4O2
MW:166.13744020462
CID:4823033
Update Time:2026-02-27
6-amino-1H,2H,3H,4H-pyrrolo[2,1-f][1,2,4]triazine-2,4-dione Chemical and Physical Properties
Names and Identifiers
-
- 6-AMINOPYRROLO[2,1-F][1,2,4]TRIAZINE-2,4(1H,3H)-DIONE
- 6-amino-1H,2H,3H,4H-pyrrolo[2,1-f][1,2,4]triazine-2,4-dione
-
- Inchi: 1S/C6H6N4O2/c7-3-1-4-5(11)8-6(12)9-10(4)2-3/h1-2H,7H2,(H2,8,9,11,12)
- InChI Key: DYQDBMPSSMVBQE-UHFFFAOYSA-N
- SMILES: O=C1C2=CC(=CN2NC(N1)=O)N
Computed Properties
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 242
- XLogP3: -0.7
- Topological Polar Surface Area: 89.2
6-amino-1H,2H,3H,4H-pyrrolo[2,1-f][1,2,4]triazine-2,4-dione Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A109009924-1g |
6-Aminopyrrolo[2,1-f][1,2,4]triazine-2,4(1h,3h)-dione |
1823329-05-0 | 95% | 1g |
$902.01 | 2023-09-02 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN18488-100MG |
6-amino-1H,2H,3H,4H-pyrrolo[2,1-f][1,2,4]triazine-2,4-dione |
1823329-05-0 | 95% | 100MG |
¥ 1,353.00 | 2023-04-14 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN18488-250MG |
6-amino-1H,2H,3H,4H-pyrrolo[2,1-f][1,2,4]triazine-2,4-dione |
1823329-05-0 | 95% | 250MG |
¥ 2,158.00 | 2023-04-14 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN18488-500MG |
6-amino-1H,2H,3H,4H-pyrrolo[2,1-f][1,2,4]triazine-2,4-dione |
1823329-05-0 | 95% | 500MG |
¥ 3,597.00 | 2023-04-14 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN18488-1G |
6-amino-1H,2H,3H,4H-pyrrolo[2,1-f][1,2,4]triazine-2,4-dione |
1823329-05-0 | 95% | 1g |
¥ 5,392.00 | 2023-04-14 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN18488-5G |
6-amino-1H,2H,3H,4H-pyrrolo[2,1-f][1,2,4]triazine-2,4-dione |
1823329-05-0 | 95% | 5g |
¥ 16,176.00 | 2023-04-14 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN18488-100mg |
6-amino-1H,2H,3H,4H-pyrrolo[2,1-f][1,2,4]triazine-2,4-dione |
1823329-05-0 | 95% | 100mg |
¥1352.0 | 2024-04-23 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN18488-250mg |
6-amino-1H,2H,3H,4H-pyrrolo[2,1-f][1,2,4]triazine-2,4-dione |
1823329-05-0 | 95% | 250mg |
¥2156.0 | 2024-04-23 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN18488-500mg |
6-amino-1H,2H,3H,4H-pyrrolo[2,1-f][1,2,4]triazine-2,4-dione |
1823329-05-0 | 95% | 500mg |
¥3594.0 | 2024-04-23 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN18488-1g |
6-amino-1H,2H,3H,4H-pyrrolo[2,1-f][1,2,4]triazine-2,4-dione |
1823329-05-0 | 95% | 1g |
¥5387.0 | 2024-04-23 |
6-amino-1H,2H,3H,4H-pyrrolo[2,1-f][1,2,4]triazine-2,4-dione Related Literature
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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